Cas no 73931-64-3 (Benzenethiol,2-amino-3-methoxy-)
73931-64-3 structure
Product Name:Benzenethiol,2-amino-3-methoxy-
CAS No:73931-64-3
MF:C7H9NOS
MW:155.217460393906
CID:554933
PubChem ID:12631859
Update Time:2025-04-19
Benzenethiol,2-amino-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol,2-amino-3-methoxy-
- 2-amino-3-methoxybenzenethiol
- 2-Amino-3-methoxythiophenol
- 2-Mercapto-6-methoxyaniline
- DTXSID80505028
- AKOS014313617
- BENZENETHIOL, 2-AMINO-3-METHOXY-
- AT19649
- SCHEMBL6154114
- 2-Amino-3-methoxybenzene-1-thiol
- 73931-64-3
- FT-0708408
- KKXFKDUISHGLNF-UHFFFAOYSA-N
-
- Inchi: 1S/C7H9NOS/c1-9-5-3-2-4-6(10)7(5)8/h2-4,10H,8H2,1H3
- InChI Key: KKXFKDUISHGLNF-UHFFFAOYSA-N
- SMILES: SC1=CC=CC(=C1N)OC
Computed Properties
- Exact Mass: 155.04048508g/mol
- Monoisotopic Mass: 155.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 36.2Ų
Experimental Properties
- Density: 1.209
- Boiling Point: 275 ºC
- Flash Point: 120 ºC
Benzenethiol,2-amino-3-methoxy- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
73931-64-3 (Benzenethiol,2-amino-3-methoxy-) Related Products
- 6274-29-9(2-Amino-5-methoxythiophenol (>90%))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk